N-(3,7-dimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)-2-iodobenzamide

• IUPAC Name: N-(3,7-dimethyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)-2-iodobenzamide
• InChI: InChI=1S/C15H12IN3O2S/c1-8-7-22-15-17-9(2)12(14(21)19(8)15)18-13(20)10-5-3-4-6-11(10)16/h3-7H,1-2H3,(H,18,20)
• InChI Key: OSWSNEAMBRIDBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC2=NC(=C(C(=O)N12)NC(=O)C3=CC=CC=C3I)C
• Molecular Formula: C15H12IN3O2S
• Molecular Weight: 425.2 g/mol
• CAS No.: 946223-48-9

Description

Synthesis Analysis

Molecular Structure Analysis

• Quinoline Moiety : The quinoline ring system, which is present in various biologically active compounds. Quinolines exhibit diverse properties, including antimalarial, anticancer, and anti-inflammatory activities.

Physical and Chemical Properties Analysis

• Melting Point : The compound’s melting point is around 208–210°C .
• Spectral Data : NMR and IR spectra provide valuable insights into its structural confirmation and functional groups.

Scientific Research Applications

Pyrimidine Derivatives in Drug Discovery

Pyrimidine derivatives are recognized for their broad range of medicinal properties, including anticancer, CNS agents, anti-infectious, anti-inflammatory, and CRF1 antagonists. The structure-activity relationship (SAR) studies have been a focal point for medicinal chemists, leading to many lead compounds for diverse disease targets. The versatility of pyrimidine scaffolds offers a rich platform for developing potential drug candidates, showcasing the importance of pyrimidine derivatives in medicinal chemistry (Cherukupalli et al., 2017).

Thiazole Derivatives and Their Biological Significance

Thiazole and its derivatives are pivotal in organic synthesis and drug development due to their diverse biological activities, including anticancer, antibacterial, and anti-inflammatory effects. The ability of thiazole compounds to form coordination and hydrogen bonds renders them suitable for use as sensing materials and therapeutic agents. This highlights the significance of thiazole and pyrimidine derivatives in creating optical sensors and exploring their vast biological and medicinal applications (Jindal & Kaur, 2021).

Role in Organic Synthesis and Catalysis

The versatility of heterocyclic N-oxide derivatives, including pyridine and indazole-based compounds, showcases their importance in organic synthesis, catalysis, and medicinal applications. These compounds have been used as intermediates in the formation of metal complexes, catalysts design, asymmetric synthesis, and have shown potent biological activities, underscoring the potential of N-(3,7-dimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)-2-iodobenzamide in various scientific research applications (Li et al., 2019).